Cas no 7396-90-9 (2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone)

• Product Name: 2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone
• CAS No: 7396-90-9
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• CID: 862430
• PubChem ID: 139011
• Update Time: 2025-04-19

2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone
• (2-hydroxy-4-methoxyphenyl)-[4-(trifluoromethyl)phenyl]methanone
• DTXSID70224695
• SSMMHXAIFJLDSQ-UHFFFAOYSA-N
• 2-hydroxy-4'-trifluoromethyl-4-methyoxybenzo-pheonone
• 7396-90-9

• Inchi： 1S/C15H11F3O3/c1-21-11-6-7-12(13(19)8-11)14(20)9-2-4-10(5-3-9)15(16,17)18/h2-8,19H,1H3
• InChI Key： SSMMHXAIFJLDSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1O)OC)=O)(F)F

Computed Properties

• Exact Mass: 296.06603
• Monoisotopic Mass: 296.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 380.6°C at 760 mmHg
• Flash Point: 184°C
• Refractive Index: 1.535
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones